(5-Amino-1,3-diethyl-2,6-dioxo-1,3-diazinan-4-ylidene)azanium

• Molecular Formula: C8H15N4O2+
• Molecular Weight: 199.23 g/mol
• IUPAC Name: (5-amino-1,3-diethyl-2,6-dioxo-1,3-diazinan-4-ylidene)azanium
• InChI: InChI=1S/C8H14N4O2/c1-3-11-6(10)5(9)7(13)12(4-2)8(11)14/h5,10H,3-4,9H2,1-2H3/p+1
• InChI Key: PWUGNXSLPREEIA-UHFFFAOYSA-O
• Canonical SMILES: CCN1C(=[NH2+])C(C(=O)N(C1=O)CC)N

Description

(5-Amino-1,3-diethyl-2,6-dioxo-1,3-diazinan-4-ylidene)azanium is a complex organic compound with significant potential in various scientific fields. This compound is characterized by its unique structure, which includes a diazinane ring with amino and diethyl substituents. Its chemical properties make it a subject of interest in medicinal chemistry, particularly in the development of new therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Amino-1,3-diethyl-2,6-dioxo-1,3-diazinan-4-ylidene)azanium typically involves the reaction of diethylamine with a suitable precursor under controlled conditions. One common method includes the use of a diazinane derivative, which is reacted with diethylamine in the presence of a catalyst. The reaction is carried out under reflux conditions, ensuring the complete conversion of the precursor to the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction conditions, such as temperature and pressure, ensuring high yield and purity of the final product. The use of automated systems in industrial settings also enhances the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(5-Amino-1,3-diethyl-2,6-dioxo-1,3-diazinan-4-ylidene)azanium undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions typically involve the use of reducing agents such as sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The amino group in the compound can participate in nucleophilic substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used as reducing agents.

Substitution: Reagents such as alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols. Substitution reactions typically result in the formation of new derivatives with different functional groups.

Scientific Research Applications

Chemistry

In chemistry, (5-Amino-1,3-diethyl-2,6-dioxo-1,3-diazinan-4-ylidene)azanium is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound is studied for its potential as a biochemical probe. Its ability to interact with specific biological targets makes it useful in the investigation of cellular processes and pathways.

Medicine

In medicine, this compound is explored for its therapeutic potential. It has shown promise in preclinical studies as an anticancer agent, owing to its ability to inhibit the growth of cancer cells.

Industry

In the industrial sector, this compound is used in the development of new materials with enhanced properties. Its chemical stability and reactivity make it suitable for applications in the production of polymers and other advanced materials.

Mechanism of Action

The mechanism of action of (5-Amino-1,3-diethyl-2,6-dioxo-1,3-diazinan-4-ylidene)azanium involves its interaction with specific molecular targets. In biological systems, it binds to enzymes and receptors, modulating their activity. This interaction can lead to the inhibition of cellular processes, such as DNA replication and protein synthesis, which are critical for the survival of cancer cells.

Comparison with Similar Compounds

Similar Compounds

• N-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-methylbenzenesulfonamide
• 1-[(5-Amino-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinyl)amino]-1-deoxy-5-O-phosphonopentitol
• 4-Pyrimidinecarboxylic acid, 5-amino-1,2,3,6-tetrahydro-2,6-dioxo-

Uniqueness

What sets (5-Amino-1,3-diethyl-2,6-dioxo-1,3-diazinan-4-ylidene)azanium apart from similar compounds is its unique diazinane ring structure with diethyl substituents. This structural feature contributes to its distinct chemical properties and biological activities, making it a valuable compound for research and industrial applications.